![molecular formula C5H5FN2O2S B2929955 5-Aminopyridine-2-sulfonyl fluoride CAS No. 2090368-76-4](/img/structure/B2929955.png)
5-Aminopyridine-2-sulfonyl fluoride
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Overview
Description
5-Aminopyridine-2-sulfonyl fluoride is a chemical compound that is part of the fluorinated pyridines family . It is commercially available and can be used for various applications .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as this compound, involves several methods. One method involves the reaction of the corresponding pyridine with F2/N2 in the presence of a strong acid . Another method involves the transformation of a hydrocarbon sulfonyl fluoride (R-SO2F) into the corresponding perfluoroalkyl sulfonyl fluoride (Rf-SO2F) .Chemical Reactions Analysis
Sulfonyl fluorides, such as this compound, have found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science . They react with a range of nucleophiles, labeling multiple nucleophilic amino acid residues .Scientific Research Applications
Carbonic Anhydrase Inhibition
- Research on benzolamide-like derivatives, including compounds related to 5-aminopyridine-2-sulfonyl fluoride, has demonstrated significant inhibitory effects on carbonic anhydrase isozymes I, II, and IV (Supuran, Ilies, & Scozzafava, 1998). These inhibitors have potential applications in medical imaging, particularly in positron emission tomography (PET).
Synthesis of Aliphatic Sulfonyl Fluorides
- A study introduced a method for the synthesis of aliphatic sulfonyl fluorides, a category under which this compound falls. This process is important for creating diverse compound libraries used in chemical biology and pharmacology (Xu et al., 2019).
Radiochemical Applications
- The compound 1-[3-(2-[18F]fluoropyridin-3-yloxy)propyl]pyrrole-2,5-dione, which is structurally related to this compound, has been used in the development of a new fluorine-18-labeled reagent for prosthetic labeling of peptides and proteins in PET imaging (de Bruin et al., 2005).
Antimycobacterial Agents
- Fluorine-containing 1,3,5-triazinyl sulfonamide derivatives, closely related to this compound, have shown promise as inhibitors of carbonic anhydrases from Mycobacterium tuberculosis. These inhibitors could potentially lead to new antimycobacterial agents (Ceruso et al., 2014).
Synthesis of Heterocyclic Sulfonyl Fluorides
- A [3 + 2] cycloaddition reaction was used to produce various useful pyrazolo[1,5-a]pyridinyl, pyrazolo[1,5-a]quinolinyl, and pyrazolo[5,1-a]isoquinolinyl sulfonyl fluorides, demonstrating the versatility of such compounds in medicinal chemistry (Wu & Qin, 2023).
Affinity Labeling of Enzymes
- Compounds such as fluorosulfonylbenzoyl derivatives, which are structurally similar to this compound, have been used for affinity labeling of enzymes. These compounds can form covalent bonds within active sites of enzymes, allowing for detailed biochemical studies (Colman et al., 1990).
Chemical Modification of Polymers
- The sulfonyl fluoride precursor of Nafion® ionomer was used in sol-gel reactions, demonstrating the potential of sulfonyl fluoride groups in modifying polymers and creating new materials (Greso et al., 1997).
Future Directions
The future directions of 5-Aminopyridine-2-sulfonyl fluoride research could involve the development of new synthetic methods for producing sulfonyl fluorides . There is also potential for the development of new agricultural products and pharmaceuticals that incorporate fluorine atoms into their structures .
Mechanism of Action
Target of Action
Fluorinated pyridines, a class of compounds to which 5-aminopyridine-2-sulfonyl fluoride belongs, are known to have interesting and unusual physical, chemical, and biological properties . They are often used in the synthesis of biologically active compounds .
Mode of Action
Fluorinated pyridines are generally less reactive than their chlorinated and brominated analogues due to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .
Biochemical Pathways
Fluorinated pyridines are known to be involved in various biological applications .
properties
IUPAC Name |
5-aminopyridine-2-sulfonyl fluoride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5FN2O2S/c6-11(9,10)5-2-1-4(7)3-8-5/h1-3H,7H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYGMUZIYWQQOHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1N)S(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2090368-76-4 |
Source
|
Record name | 5-aminopyridine-2-sulfonyl fluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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